Cas no 872273-26-2 (3,5-dichloropyridine-4-sulfonic Acid)
872273-26-2 structure
Product Name:3,5-dichloropyridine-4-sulfonic Acid
CAS No:872273-26-2
MF:C5H3Cl2NO3S
MW:228.053218126297
CID:1880665
PubChem ID:53485308
Update Time:2025-04-21
3,5-dichloropyridine-4-sulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichloropyridine-4-sulfonic Acid
- 872273-26-2
- DTXSID50704501
- DB-082715
-
- Inchi: 1S/C5H3Cl2NO3S/c6-3-1-8-2-4(7)5(3)12(9,10)11/h1-2H,(H,9,10,11)
- InChI Key: WJAFMYIEGRWQMQ-UHFFFAOYSA-N
- SMILES: ClC1C=NC=C(C=1S(=O)(=O)O)Cl
Computed Properties
- Exact Mass: 226.92100
- Monoisotopic Mass: 226.9210695Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.64000
- LogP: 2.71590
3,5-dichloropyridine-4-sulfonic Acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
872273-26-2 (3,5-dichloropyridine-4-sulfonic Acid) Related Products
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